Cas no 871-84-1 (1,7-OCTADIYNE)

1,7-OCTADIYNE structure

Product Name:1,7-OCTADIYNE

CAS No:871-84-1

MF:C₈H₁₀

MW:106.165002346039

MDL:MFCD00008580

CID:40112

PubChem ID:24849918

Update Time:2024-10-26

1,7-OCTADIYNE Chemical and Physical Properties

Names and Identifiers

- 1,7-OCTADIYNE
- Octadiyne
- octa-1,7-diyne
- NSC 35135
- PD2DJ8KFZ6
- 1,7-Octadiyne, 98%
- AT23232
- DTXCID9048566
- Oct-1,7-diyne
- EINECS 212-815-0
- NSC35135
- O0147
- 871-84-1
- UNII-PD2DJ8KFZ6
- NSC-35135
- 1,7 octadiyne
- AS-79718
- DTXSID1061233
- AKOS015836215
- MFCD00008580
- NS00039174
- MDL： MFCD00008580
- Inchi： 1S/C8H10/c1-3-5-7-8-6-4-2/h1-2H,5-8H2
- InChI Key： DSOJWVLXZNRKCS-UHFFFAOYSA-N
- SMILES： C#CCCCCC#C
- BRN： 1697275

Computed Properties

Exact Mass: 106.07800
Monoisotopic Mass: 106.078
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.5
Topological Polar Surface Area: 0A^2

Experimental Properties

Color/Form: Not determined
Density: 0.8 g/mL at 25 °C(lit.)
Melting Point: 27°C (estimate)
Boiling Point: 135°C
Flash Point: Fahrenheit: 73.4 ° f
Celsius: 23 ° c
Refractive Index: n20/D 1.446(lit.)
Solubility: Not miscible or difficult to mix.
PSA: 0.00000
LogP: 1.81320
Solubility: Not determined

1,7-OCTADIYNE Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H226,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：UN 3295 3/PG 3
WGK Germany：3
Hazard Category Code： 10-36/37/38
Safety Instruction： S16-S26-S36/37/39
Hazardous Material Identification：
Safety Term：3
Packing Group：III
Risk Phrases：R10
HazardClass：3
PackingGroup：III
TSCA：Yes
Storage Condition：2-8°C

1,7-OCTADIYNE Customs Data

HS CODE：29012990

1,7-OCTADIYNE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	162100-5ml	1,7-Octadiyne	871-84-1	>98.0%(GC)	5ml	￡33.00	2022-02-28
Fluorochem	162100-25ml	1,7-Octadiyne	871-84-1	>98.0%(GC)	25ml	￡98.00	2022-02-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A15829-10g	1,7-Octadiyne, 98%	871-84-1	98%	10g	￥933.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A15829-50g	1,7-Octadiyne, 98%	871-84-1	98%	50g	￥3850.00	2023-04-13
TRC	O148575-50mg	1,7-Octadiyne	871-84-1		50mg	$ 50.00	2022-06-03
TRC	O148575-100mg	1,7-Octadiyne	871-84-1		100mg	$ 65.00	2022-06-03
TRC	O148575-500mg	1,7-Octadiyne	871-84-1		500mg	$ 80.00	2022-06-03
Apollo Scientific	OR42022-10g	1,7-Octadiyne	871-84-1	98%	10g	£85.00	2023-09-02
Apollo Scientific	OR42022-50g	1,7-Octadiyne	871-84-1	98%	50g	£255.00	2023-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021788-25ml	1,7-OCTADIYNE	871-84-1	98%	25ml	￥1814	2024-05-21

1,7-OCTADIYNE Production Method

Production Method 1

871-84-1

Reaction Conditions

1.1 Solvents: Hexane ; 12 h, 3 °C

Reference

Reactivity of an aryl-substituted silicon-silicon triple bond: 1,2-disilabenzenes from the reactions of a 1,2-diaryldisilyne with alkynes

Han, Joon Soo; et al, Dalton Transactions, 2010, 39(39), 9238-9240

Production Method 2

220841-75-8

871-84-1

Reaction Conditions

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 3

220841-69-0

871-84-1

Reaction Conditions

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 4

871-84-1

776-76-1

871-84-1

218793-80-7

Reaction Conditions

1.1 Catalysts: Ytterbium, [η2-N-(diphenylmethylene)-4-fluorobenzenamine]hexakis(hexamethylphosp… ; 17 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Catalysts: Stereoisomer of [η2-N-(diphenylmethylene)benzenamine]tris(hexamethylphosphoric t… Solvents: Tetrahydrofuran
2.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of lanthanide(II)-imine complexes and their use in carbon-carbon and carbon-nitrogen unsaturated bond transformation

Takaki, Ken; et al, Tetrahedron, 2003, 59(52), 10381-10395

Production Method 5

6867-30-7

110-52-1

871-84-1

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide ; rt → 8 °C; 1 h, 8 °C; 8 °C → rt; 2 h, rt
1.2 Reagents: Water Solvents: Water ; < 35 °C

Reference

Cyclic diynes by alkyne metathesis

Hellbach, Bjoern; et al, Synthesis, 2003, (16), 2535-2541

Production Method 6

220841-74-7

871-84-1

Reaction Conditions

1.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 7

220841-68-9

871-84-1

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
2.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 8

4668-00-2

2396-65-8

871-84-1

Reaction Conditions

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 9

4668-00-2

1720-38-3

871-84-1

Reaction Conditions

1.1 Reagents: Methyllithium , Lithium bromide Solvents: Diethyl ether , Pentane , Tetrahydrofuran ; -50 °C; 2 h, rt
1.2 Solvents: Tetrahydrofuran ; -70 °C; 4 h, rt
2.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
3.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C
4.1 Reagents: Methyllithium , Lithium bromide Solvents: Diethyl ether , Pentane , Tetrahydrofuran ; -50 °C; 2 h, rt
4.2 Solvents: Tetrahydrofuran ; -70 °C; 4 h, rt
5.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
6.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 10

220841-76-9

871-84-1

Reaction Conditions

1.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C
2.1 Reagents: Methyllithium , Lithium bromide Solvents: Diethyl ether , Pentane , Tetrahydrofuran ; -50 °C; 2 h, rt
2.2 Solvents: Tetrahydrofuran ; -70 °C; 4 h, rt
3.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
4.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C
5.1 Reagents: Methyllithium , Lithium bromide Solvents: Diethyl ether , Pentane , Tetrahydrofuran ; -50 °C; 2 h, rt
5.2 Solvents: Tetrahydrofuran ; -70 °C; 4 h, rt
6.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
7.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 11

220841-70-3

871-84-1

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
2.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C
3.1 Reagents: Methyllithium , Lithium bromide Solvents: Diethyl ether , Pentane , Tetrahydrofuran ; -50 °C; 2 h, rt
3.2 Solvents: Tetrahydrofuran ; -70 °C; 4 h, rt
4.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
5.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C
6.1 Reagents: Methyllithium , Lithium bromide Solvents: Diethyl ether , Pentane , Tetrahydrofuran ; -50 °C; 2 h, rt
6.2 Solvents: Tetrahydrofuran ; -70 °C; 4 h, rt
7.1 Solvents: Tetrahydrofuran , Water ; 6 - 10 s, 20 °C; 1 w, 20 °C
8.1 Catalysts: Ammonium fluoride Solvents: Methanol , Water ; 4 d, pH 6, 65 - 70 °C

Reference

Hybrid Organic-Inorganic Xerogel Access to Meso- and Microporous Silica by Thermal and Chemical Treatment

Boury, Bruno; et al, Chemistry of Materials, 1999, 11(2), 281-291

Production Method 12

218793-79-4

871-84-1

218793-80-7

Reaction Conditions

1.1 Catalysts: Stereoisomer of [η2-N-(diphenylmethylene)benzenamine]tris(hexamethylphosphoric t… Solvents: Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of lanthanide(II)-imine complexes and their use in carbon-carbon and carbon-nitrogen unsaturated bond transformation

Takaki, Ken; et al, Tetrahedron, 2003, 59(52), 10381-10395

1,7-OCTADIYNE Raw materials

1,7-OCTADIYNE Preparation Products

1,7-OCTADIYNE Related Literature

1. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

Related Categories

871-84-1 (1,7-OCTADIYNE) Related Products

Recommended suppliers

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Shanghai Jinhuan Chemical CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen Yaoyuan R&D Center Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk